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Compound of Interest

Compound Name: ThPur

Cat. No.: B115507 Get Quote

This technical guide provides a comprehensive overview of the chemical properties of ThPur, a
specific thiopurine derivative, and delves into the broader biological activities and mechanisms

of action characteristic of the thiopurine class of drugs. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Identity of ThPur
IUPAC Name: 2-sulfanylidene-3,7,8,9-tetrahydro-1H-[1][2]thiazino[2,3-f]purin-5-one[1]

Synonyms:[1]

ThPur

2,3,8,9-tetrahydro-2-thioxo-7H-(1,3)thiazino(2,3-i)purin-5-(1H)-one

146404-36-6 (CAS Number)

CHEMBL315625

2-sulfanyl-1,7,8,9-tetrahydro-[1][2]thiazino[2,3-f]purin-5-one

2-Mercapto-7,8-dihydro-3H,6H-9-thia-1,3,4,5a-tetraaza-cyclopenta[a]naphthalen-5-one

Physicochemical Properties of ThPur
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The following table summarizes the key physicochemical properties of ThPur, which are crucial

for understanding its potential behavior in biological systems and for the development of

analytical methods.

Property Value Source

Molecular Formula C8H8N4OS2 PubChem[1]

Molecular Weight 240.3 g/mol PubChem[1]

XLogP3 0.2 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 0 PubChem[1]

Exact Mass 240.01395324 PubChem[1]

Monoisotopic Mass 240.01395324 PubChem[1]

Topological Polar Surface Area 114 Å² PubChem[1]

Heavy Atom Count 15 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 428 PubChem[1]

Biological Activity and Mechanism of Action of
Thiopurines
Due to a lack of specific experimental data for ThPur, this section describes the well-

established biological activity and mechanism of action for the broader class of thiopurine

drugs, such as azathioprine, 6-mercaptopurine (6-MP), and thioguanine. These compounds are

widely used as immunosuppressants and in cancer therapy.

Thiopurines are prodrugs that undergo extensive metabolism to form their active metabolites,

the 6-thioguanine nucleotides (6-TGNs). The immunosuppressive and cytotoxic effects of
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thiopurines are primarily attributed to the incorporation of these 6-TGNs into DNA and RNA, as

well as to the inhibition of de novo purine synthesis.

The metabolic pathway is complex and involves several key enzymes, including hypoxanthine-

guanine phosphoribosyltransferase (HGPRT), thiopurine S-methyltransferase (TPMT), and

xanthine oxidase (XO). The activity of these enzymes can significantly influence the efficacy

and toxicity of thiopurine drugs.

A key mechanism of action involves the metabolite 6-thioguanine triphosphate (6-thio-GTP)

binding to the small GTPase Rac1. This binding competitively antagonizes GTP and

suppresses Rac1 activation, ultimately leading to apoptosis in T lymphocytes. This process

effectively converts a costimulatory signal into an apoptotic signal, which is a crucial aspect of

their immunosuppressive effect.
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Generalized Metabolic Pathway and Mechanism of Action of Thiopurines
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Figure 1. Generalized metabolic pathway and mechanism of action of thiopurines.
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Experimental Protocols
As specific experimental data for ThPur is not publicly available, this section provides a

generalized workflow for the initial in vitro evaluation of a novel thiopurine analog.
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Generic In Vitro Evaluation Workflow for a Novel Thiopurine Analog
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Figure 2. Generic workflow for in vitro evaluation of a novel thiopurine analog.
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a. Cell Culture:

Human T-lymphocyte cell lines (e.g., Jurkat) or relevant cancer cell lines would be cultured in

appropriate media (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.

Cells would be maintained in a humidified incubator at 37°C with 5% CO2.

b. Cytotoxicity Assay (MTT Assay):

Seed cells in 96-well plates at a predetermined density.

After 24 hours, treat the cells with a range of concentrations of the test compound (and a

vehicle control).

Incubate for a specified period (e.g., 48 or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal

formation.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the cell viability as a percentage of the control and determine the IC50 value.

c. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining):

Treat cells with the test compound at its IC50 concentration for various time points.

Harvest and wash the cells with cold PBS.

Resuspend the cells in Annexin V binding buffer.

Add Annexin V-FITC and Propidium Iodide to the cell suspension.

Incubate in the dark at room temperature for 15 minutes.

Analyze the cells by flow cytometry to differentiate between viable, early apoptotic, late

apoptotic, and necrotic cells.
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This guide provides a foundational understanding of ThPur's chemical nature and places it

within the broader, well-documented context of thiopurine pharmacology. Further experimental

investigation is required to elucidate the specific biological activities and therapeutic potential of

ThPur itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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